![molecular formula C24H23N3OS B563299 7-Benzyloxy-N-des{[2-(2-hydroxy)ethoxy]ethyl} Quetiapine CAS No. 1076198-97-4](/img/structure/B563299.png)
7-Benzyloxy-N-des{[2-(2-hydroxy)ethoxy]ethyl} Quetiapine
Description
7-Benzyloxy-N-des{[2-(2-hydroxy)ethoxy]ethyl} Quetiapine is a chemical compound with the molecular formula C24H23N3OS . It has a molecular weight of 401.52 . This compound is used for research purposes .
Molecular Structure Analysis
This compound contains a total of 56 bonds, including 33 non-H bonds, 19 multiple bonds, 4 rotatable bonds, 1 double bond, 18 aromatic bonds, 4 six-membered rings, 1 seven-membered ring, and 2 eleven-membered rings. It also contains 1 amidine derivative, 1 secondary amine (aliphatic), and 1 tertiary amine .Physical And Chemical Properties Analysis
7-Benzyloxy-N-des{[2-(2-hydroxy)ethoxy]ethyl} Quetiapine is a solid substance . It is soluble in dichloromethane, ethyl acetate, and methanol . The compound should be stored at -20° C . Its melting point is between 66-68°C .Scientific Research Applications
Proteomics Research
7-Benzyloxy-N-des{[2-(2-hydroxy)ethoxy]ethyl} Quetiapine: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound, due to its biochemical properties, is used as a reference standard in proteomics to identify and quantify proteins in complex biological samples .
Pharmacokinetics
In pharmacokinetic studies, researchers use this compound to understand the absorption, distribution, metabolism, and excretion (ADME) of quetiapine, the parent drug. It serves as a stable isotopic label that can be detected and measured in biological fluids, providing insights into the drug’s behavior within the body .
Drug Metabolism
This compound is pivotal in studying the metabolic pathways of quetiapine. By analyzing the metabolites formed after administering the labeled compound, scientists can elucidate the metabolic fate of the drug and identify potential interactions with other substances .
Analytical Chemistry
In analytical chemistry, 7-Benzyloxy-N-des{[2-(2-hydroxy)ethoxy]ethyl} Quetiapine is used as a calibration standard in mass spectrometry. This helps in achieving accurate mass measurements for quetiapine and its metabolites, ensuring precise analytical results .
Chemical Synthesis
The compound is also employed in the synthesis of novel quetiapine derivatives. Researchers use it as a starting material or intermediate to create new compounds that may have improved pharmacological profiles .
Neuropharmacology
Given quetiapine’s role as an antipsychotic medication, this compound is used in neuropharmacological research to study its effects on various neurotransmitter systems. It aids in understanding the drug’s mechanism of action and potential therapeutic applications .
properties
IUPAC Name |
2-phenylmethoxy-6-piperazin-1-ylbenzo[b][1,4]benzothiazepine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3OS/c1-2-6-18(7-3-1)17-28-19-10-11-21-23(16-19)29-22-9-5-4-8-20(22)24(26-21)27-14-12-25-13-15-27/h1-11,16,25H,12-15,17H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFJQVRTWUFPAFS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC3=C(C=C(C=C3)OCC4=CC=CC=C4)SC5=CC=CC=C52 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60652463 |
Source
|
| Record name | 7-(Benzyloxy)-11-(piperazin-1-yl)dibenzo[b,f][1,4]thiazepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60652463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
401.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Benzyloxy-N-des{[2-(2-hydroxy)ethoxy]ethyl} Quetiapine | |
CAS RN |
1076198-97-4 |
Source
|
| Record name | 7-(Benzyloxy)-11-(piperazin-1-yl)dibenzo[b,f][1,4]thiazepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60652463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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